Cas no 2174002-31-2 (5-methyl-4,6-bis(trifluoromethyl)pyrimidine)

• Product Name: 5-methyl-4,6-bis(trifluoromethyl)pyrimidine
• CAS No: 2174002-31-2
• MF: C₇H₄F₆N₂
• MW: 230.110482215881
• CID: 6600018
• PubChem ID: 165738505
• Update Time: 2025-10-29

5-methyl-4,6-bis(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4,6-bis(trifluoromethyl)pyrimidine
• EN300-1664726
• 2174002-31-2

• Inchi： 1S/C7H4F6N2/c1-3-4(6(8,9)10)14-2-15-5(3)7(11,12)13/h2H,1H3
• InChI Key： BWXQMJNOTLJMBX-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C(F)(F)F)N=CN=1)(F)F

Computed Properties

• Exact Mass: 230.02786711g/mol
• Monoisotopic Mass: 230.02786711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-methyl-4,6-bis(trifluoromethyl)pyrimidine

5-methyl-4,6-bis(trifluoromethyl)pyrimidine: A Versatile Fluorinated Building Block for Advanced Applications

5-methyl-4,6-bis(trifluoromethyl)pyrimidine (CAS No. 2174002-31-2) is a highly functionalized heterocyclic compound that has garnered significant attention in synthetic chemistry and materials science due to its unique structural features and reactivity. The presence of two trifluoromethyl groups and a methyl substituent on the pyrimidine ring imparts exceptional electronic properties, making it a valuable intermediate for designing novel molecules with tailored functionalities. Researchers and industries are increasingly exploring fluorinated pyrimidine derivatives for their potential in pharmaceuticals, agrochemicals, and electronic materials, aligning with current trends in sustainable chemistry and green synthesis. The compound's CAS number, 2174002-31-2, serves as a key identifier in chemical databases, facilitating efficient retrieval and collaboration in global research efforts.

The molecular structure of 5-methyl-4,6-bis(trifluoromethyl)pyrimidine features a pyrimidine core, which is a six-membered ring containing two nitrogen atoms at positions 1 and 3. This aromatic system is substituted with a methyl group at the 5-position and trifluoromethyl groups at the 4 and 6-positions, resulting in a symmetric and electron-deficient framework. The strong electron-withdrawing nature of the CF3 groups enhances the compound's stability and reactivity, particularly in nucleophilic substitution reactions and metal-catalyzed cross-couplings. Such properties are crucial for developing high-performance materials, as evidenced by growing interest in fluorine-containing compounds for applications like organic light-emitting diodes (OLEDs) and photovoltaic cells. Users often search for "synthesis of fluorinated pyrimidines" or "properties of trifluoromethyl-substituted heterocycles," reflecting the demand for insights into innovative chemical building blocks.

In pharmaceutical research, 5-methyl-4,6-bis(trifluoromethyl)pyrimidine is explored as a key precursor for drug discovery, especially in designing molecules with improved metabolic stability and bioavailability. The incorporation of fluorine atoms is a common strategy to modulate lipophilicity and enhance binding affinity to biological targets, addressing challenges in developing therapeutics for diseases like cancer and infectious ailments. Recent studies highlight its role in creating selective kinase inhibitors and antiviral agents, topics frequently queried in scientific databases such as "fluorine in drug design" or "pyrimidine-based pharmaceuticals." This aligns with the broader industry focus on precision medicine and personalized healthcare, where tailored molecular structures play a pivotal role. Moreover, the compound's potential in agrochemicals, such as developing novel pesticides with lower environmental impact, resonates with searches for "sustainable agrochemical intermediates" and "eco-friendly fluorinated compounds."

The synthesis of 5-methyl-4,6-bis(trifluoromethyl)pyrimidine typically involves multi-step procedures starting from readily available precursors like malononitrile or urea derivatives, followed by fluorination reactions using agents such as sulfur tetrafluoride or trifluoromethylating reagents. Advanced methods, including microwave-assisted synthesis and flow chemistry, are being adopted to improve yield and reduce waste, catering to the growing emphasis on green chemistry principles. Researchers often seek information on "efficient synthesis of bis(trifluoromethyl)pyrimidines" or "scalable fluorination techniques," indicating a need for practical and sustainable approaches. The compound's purity and characterization are ensured through techniques like NMR spectroscopy and mass spectrometry, with CAS 2174002-31-2 being a critical reference in quality control protocols for industrial applications.

Beyond life sciences, 5-methyl-4,6-bis(trifluoromethyl)pyrimidine finds applications in materials science, particularly in the development of advanced polymers and liquid crystals. Its ability to impart high thermal stability and low dielectric constants makes it valuable for electronic devices, such as insulators in semiconductors or components in next-generation displays. This connects with user queries like "fluorinated materials for electronics" or "pyrimidine derivatives in OLEDs," highlighting interdisciplinary interests. Additionally, the compound's role in catalysis and as a ligand in coordination chemistry is under investigation, with searches for "heterocyclic ligands in catalysis" reflecting its versatility. The integration of AI and machine learning in materials design has further accelerated exploration, as algorithms predict properties of such fluorinated compounds for optimal performance in targeted applications.

Market dynamics for 5-methyl-4,6-bis(trifluoromethyl)pyrimidine are influenced by the expanding demand for specialty chemicals in Asia-Pacific and North American regions, driven by innovations in pharmaceuticals and electronics. Key players focus on scalable production and regulatory compliance, with CAS 2174002-31-2 listed in catalogs of major suppliers to support research and development. Trends such as the rise of green chemistry initiatives and increased investment in R&D for fluorine chemistry are shaping its adoption, correlating with search terms like "market trends in fluorinated intermediates" or "sustainable chemical synthesis." Future prospects include exploring its use in energy storage systems, such as batteries and supercapacitors, where fluorinated compounds enhance electrolyte performance, a topic gaining traction in queries about "materials for renewable energy."

In conclusion, 5-methyl-4,6-bis(trifluoromethyl)pyrimidine (CAS No. 2174002-31-2) stands out as a multifaceted compound with broad applicability across diverse fields. Its unique chemical properties, driven by the trifluoromethyl groups and pyrimidine backbone, enable innovations in drug development, materials science, and beyond. By addressing common user inquiries such as "applications of fluorinated pyrimidines" and "synthesis optimization," this overview underscores its importance in advancing technology and sustainability. As research continues to unfold, this compound is poised to play a crucial role in emerging areas like AI-driven material discovery and eco-friendly industrial processes, making it a subject of enduring interest for scientists and engineers worldwide.